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(3-Methoxy-benzoylamino)-acetic

acid

Cat. No.: B1605154 Get Quote

As a Senior Application Scientist, I have witnessed firsthand how the trajectory of a research

project—from early-stage discovery to late-stage development—is fundamentally dictated by

the quality of its foundational components. The seemingly routine act of sourcing a chemical

intermediate is, in reality, the first critical control point in an experimental cascade. For a

compound like (3-Methoxy-benzoylamino)-acetic acid (CAS No. 57728-61-7), a versatile

building block in medicinal chemistry and organic synthesis, the concepts of "supplier" and

"purity" are not administrative details; they are the bedrock of scientific validity.

This guide is structured to move beyond a simple list of vendors. It is designed to empower

you, the researcher, with a robust framework for sourcing this intermediate and, more

importantly, for independently verifying its quality. We will explore the supplier landscape, delve

into the causality behind rigorous analytical validation, and provide actionable protocols that

constitute a self-validating system for quality control. Trust in your starting materials should not

be assumed; it must be empirically established.

Part 1: The Supplier Landscape for (3-Methoxy-
benzoylamino)-acetic acid
The accessibility of (3-Methoxy-benzoylamino)-acetic acid from various chemical suppliers is

a testament to its utility. However, the onus is on the scientist to select a supplier that aligns

with the quality and documentation requirements of their specific application, whether it be for
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exploratory research or GMP-compliant manufacturing.[1] Several global suppliers list this

compound, often under various synonyms.

Key synonyms for this compound include:

N-[(3-methoxyphenyl)carbonyl]glycine[2]

2-(3-methoxybenzamido)acetic acid[3]

N-(3-methoxybenzoyl)glycine[3]

A summary of representative suppliers is presented below. It is crucial to note that while a

catalog may list a standard purity, the definitive statement of quality for a specific batch is

always the Certificate of Analysis (CoA).

Supplier Product Name(s) CAS Number Stated Purity/Grade

BOC Sciences

(3-Methoxy-

benzoylamino)-acetic

acid

57728-61-7
Research Grade,

GMP Available[1]

CymitQuimica

(3-Methoxy-

benzoylamino)-acetic

acid

57728-61-7 97%[3]

Angene International

(3-Methoxy-

benzoylamino)-acetic

acid

57728-61-7 Inquire for details[4]

ChemicalBook

(3-METHOXY-

BENZOYLAMINO)-

ACETIC ACID

57728-61-7
Lists multiple

suppliers[5]

Part 2: A Framework for Purity Verification: The Self-
Validating Protocol
The presence of unwanted chemicals, even in trace amounts, can significantly alter the efficacy

and safety of pharmaceutical products.[6] According to ICH guidelines, impurities can be
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classified as organic, inorganic, or residual solvents, each originating from different stages of

the manufacturing process, such as from starting materials or synthetic by-products.[6][7]

Therefore, relying solely on a supplier's CoA is insufficient for critical applications. A multi-

pronged, orthogonal analytical approach is necessary to build a complete and trustworthy

profile of the material.

The following workflow is designed as a self-validating system. Each step provides a layer of

data that corroborates the findings of the others, culminating in a high-confidence assessment

of both identity and purity.
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Purity Verification Workflow

Step 1: Documentation Review
(Certificate of Analysis)

Step 2: Identity Confirmation
(NMR Spectroscopy)

Initial Check

Step 3: Purity Quantification
(RP-HPLC)

Structure Confirmed

Step 4 (Optional): Impurity ID
(LC-MS)

Impurity Detected

Step 5 (Optional): Thermal Purity
(DSC)

Corroborative Check

Final Assessment:
Material Qualified for Use

Purity Meets Spec

Impurity Characterized
& Deemed Acceptable
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RP-HPLC Analysis Protocol

Sample & Standard
Preparation

HPLC System Setup
(Column, Mobile Phase, Detector)

Inject Sample

Chromatographic
Separation

UV Detection

Peak Integration
& Area Calculation

Purity Calculation
(% Area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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